Cas no 7476-46-2 ( )

• Product Name: &nbsp
• CAS No: 7476-46-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 980277
• PubChem ID: 344704
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenoxy-1-phenylpropan-1-one
• 2-methyl-2-phenoxy-1-phenyl-propan-1-one
• AC1L8161
• CTK2H9788
• NSC401772
• SureCN2142613
• 7476-46-2
• SCHEMBL2142613
• NSC-401772
• DTXSID60322659
•  

• Inchi： 1S/C16H16O2/c1-16(2,18-14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12H,1-2H3
• InChI Key： PLOPCUVKFZNMCY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.72690